Cas no 2172038-55-8 (1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172038-55-8
• MF: C₁₀H₁₂F₃N₃OS
• MW: 279.281991004944
• CID: 6487286
• PubChem ID: 165537082
• Update Time: 2025-10-24

1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• 1-[4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one
• EN300-1626701
• 2172038-55-8

• Inchi： 1S/C10H12F3N3OS/c11-10(12,13)8(17)16-3-1-9(14,2-4-16)7-5-15-18-6-7/h5-6H,1-4,14H2
• InChI Key： DSDWNIFIMUQXKL-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1(CCN(C(C(F)(F)F)=O)CC1)N

Computed Properties

• Exact Mass: 279.06531767g/mol
• Monoisotopic Mass: 279.06531767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

Professional Introduction to Compound with CAS No. 2172038-55-8 and Product Name: 1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

The compound with the CAS number 2172038-55-8 and the product name 1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a piperidine ring and a thiazole moiety in its structure suggests a high degree of biological activity, making it a promising candidate for further investigation.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1,2-thiazole component of this compound is particularly noteworthy, as it is known for its role in various pharmacological activities. Studies have demonstrated that thiazole derivatives exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and antiviral properties. The integration of this moiety with a piperidine ring enhances the compound's potential to interact with biological targets, thereby increasing its therapeutic efficacy.

The trifluoromethyl group present in the 2,2,2-trifluoroethan-1-one part of the molecule adds another layer of complexity and functionality. Fluorinated compounds are widely recognized for their improved metabolic stability and lipophilicity, which are critical factors in drug design. The electron-withdrawing nature of the trifluoromethyl group can also modulate the reactivity and binding affinity of the molecule to its target receptors. This feature makes 1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one a compelling subject for further exploration in medicinal chemistry.

In the context of current pharmaceutical research, there is a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The structural features of this compound suggest that it may have interactions with enzymes such as kinases or proteases, which are often implicated in various diseases including cancer and inflammatory disorders. Preliminary computational studies have indicated that the compound exhibits favorable binding affinities to certain protein targets, warranting further experimental validation.

The synthesis of 1-4-amino-4-(1,2-thiazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule. Techniques such as multi-step organic synthesis, including cyclization reactions and nucleophilic substitutions, have been utilized to achieve the desired structure. The use of fluorinated reagents has been particularly crucial in introducing the trifluoromethyl group into the molecular scaffold.

Biological evaluation of this compound has begun to reveal its potential as a lead molecule for drug development. In vitro assays have shown that it demonstrates inhibitory activity against certain enzymes and may exhibit therapeutic effects in relevant disease models. While further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties, these initial findings are encouraging. The compound's unique structural features make it an attractive candidate for structure-based drug design approaches.

The integration of computational chemistry into the drug discovery process has accelerated the identification and optimization of novel bioactive molecules like 2172038-55-8. Molecular docking simulations have been performed to predict how this compound interacts with potential target proteins. These simulations have provided valuable insights into key binding interactions and have guided efforts to modify the structure for improved potency and selectivity. Such computational tools are indispensable in modern pharmaceutical research.

Future directions for research on this compound include exploring its pharmacological profile in vivo using appropriate animal models. Additionally, efforts will focus on developing analogs with modified chemical scaffolds to enhance their biological activity and reduce potential side effects. The combination of experimental synthesis with computational modeling will be instrumental in advancing this promising therapeutic candidate.

In conclusion,1-4-amino-4-(1,2-thiazol-4-ylo)piperidin - 1 - yl - 2 , 2 , 2 - trifluoroethan - 1 - one represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound,CAS No. 2172038 - 55 - 8 will undoubtedly play a crucial role in shaping future therapeutic strategies.